Cas no 100427-81-4 (Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1))

Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1) structure
100427-81-4 structure
Product Name:Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1)
CAS No:100427-81-4
MF:C12H18Cl3N
MW:282.637020587921
CID:171626
PubChem ID:57847
Update Time:2025-04-19

Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1)
    • Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (9CI)
    • bis(2-chloroethyl)-(1-phenylethyl)azanium,chloride
    • N,N-Bis(2-chloroethyl)-alpha-methylbenzylamine hydrochloride
    • 100427-81-4
    • BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-alpha-METHYL-, HYDROCHLORIDE
    • Inchi: 1S/C12H17Cl2N.ClH/c1-11(12-5-3-2-4-6-12)15(9-7-13)10-8-14;/h2-6,11H,7-10H2,1H3;1H
    • InChI Key: NVFRRXNOTODTTJ-UHFFFAOYSA-N
    • SMILES: ClCC[NH+](CCCl)C(C)C1C=CC=CC=1.[Cl-]

Computed Properties

  • Exact Mass: 262.9098
  • Monoisotopic Mass: 281.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.4A^2

Experimental Properties

  • Boiling Point: 252.3°Cat760mmHg
  • Flash Point: 106.4°C
  • PSA: 5.9
  • LogP: -0.88590
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